7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine

• IUPAC Name: 7-methyl-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine
• InChI: InChI=1S/C10H13NO3S/c1-8-3-4-9-10(7-8)14-6-5-11(9)15(2,12)13/h3-4,7H,5-6H2,1-2H3
• InChI Key: HQVCVYVBVVCAJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(CCO2)S(=O)(=O)C
• Molecular Formula: C10H13NO3S
• Molecular Weight: 227.28 g/mol

Description

7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as TMB-8 and is widely used as an inhibitor of calcium mobilization in cells.

Mechanism of Action

The mechanism of action of 7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine involves the inhibition of calcium mobilization in cells. This compound binds to the inositol 1,4,5-trisphosphate (IP3) receptor, which is responsible for releasing calcium from the endoplasmic reticulum (ER) into the cytoplasm. By inhibiting the IP3 receptor, 7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine prevents the release of calcium from the ER and thus inhibits calcium mobilization in cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine have been extensively studied. This compound has been shown to have potential applications in the treatment of various diseases such as cancer, cardiovascular diseases, and neurodegenerative diseases. In addition, it has been shown to have anti-inflammatory and anti-oxidative properties.

Advantages and Limitations for Lab Experiments

The advantages of using 7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine in lab experiments include its ability to inhibit calcium mobilization in cells, its anti-inflammatory and anti-oxidative properties, and its potential applications in the treatment of various diseases. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for the research on 7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine. One direction is to further investigate its potential applications in the treatment of various diseases such as cancer, cardiovascular diseases, and neurodegenerative diseases. Another direction is to explore its potential use as a tool for studying calcium signaling in cells. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of 7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine is a multistep process that involves the reaction of 4-methoxyphenol with methylsulfonyl chloride in the presence of a base to form 4-(methylsulfonyl)phenol. This compound is then reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to form the desired product, 7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine.

Scientific Research Applications

7-methyl-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine has been extensively studied for its potential applications in various fields of scientific research. This compound is widely used as an inhibitor of calcium mobilization in cells and has been shown to have potential applications in the treatment of various diseases such as cancer, cardiovascular diseases, and neurodegenerative diseases.